Azane;ruthenium(2+);hexachloride;dihydrate

Specification

• Description: Ruthenium red is a polycationic dye that inhibits sarcoplasmic reticulum Ca2+ release, blocks Ca2+ uptake and release from mitochondria, and prevents Ca2+ release from ryanodine-sensitive intracellular stores in skeletal and cardiac muscle (Kis = 16 nM - 5.9 μM, depending on Ca2+ concentration). Additionally, ruthenium red binds to anionic sites of cellular components, predominantly to surface glycoconjugates, and can be used as a marker of negative binding sites related to cellular transport, barrier, or receptor functions.; Calcium antagonist; inhibitor of Ca2+/Mg2+ ATPase. Complex of Ruthenium elements, , synthetic.; As a calcium antagonist, its inhibitory mechanism differs from that of other antagonists. Its selective interaction with Calmodulin may explain some of the following pharmacological actions: - inhibits Ca2+ uptake in mitochondria and Ca2+ release from sarcoplasmic reticulum in skeletal and cardiac muscles. - inhibits Ca2+-ATPase and ATP independent Ca2+ binding with rat heart sarcolemma. - prevents Capsaicin-induced transmitter release from primary afferent nerve terminals.; An inorganic dye used in microscopy for differential staining and as a diagnostic reagent. In research this compound is used to study changes in cytoplasmic concentrations of calcium. Ruthenium red inhibits calcium transport through membrane channels.
• CAS No.: 11103-72-3
• Molecular Formula: Cl6H42N14O2Ru3
• Molecular Weight: 786.3 g/mol
• IUPAC Name: azane;oxygen(2-);ruthenium(3+);ruthenium(4+);hexachloride
• Standard InChI: InChI=1S/6ClH.14H3N.2O.3Ru/h6*1H;14*1H3;;;;;/q;;;;;;;;;;;;;;;;;;;;2*-2;2*+3;+4/p-6
• Standard InChI Key: GOOXRYWLNNXLFL-UHFFFAOYSA-H
• SMILES: N.N.N.N.N.N.N.N.N.N.N.N.N.N.O.O.[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ru+2].[Ru+2].[Ru+2]
• Canonical SMILES: N.N.N.N.N.N.N.N.N.N.N.N.N.N.[O-2].[O-2].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Cl-].[Ru+3].[Ru+3].[Ru+4]
• Appearance: red-brown powder.